Cas no 1626369-96-7 (1-(but-3-yn-2-yl)-2-methylbenzene)

• Product Name: 1-(but-3-yn-2-yl)-2-methylbenzene
• CAS No: 1626369-96-7
• MF: C₁₁H₁₂
• MW: 144.212983131409
• CID: 6438761
• PubChem ID: 143669664
• Update Time: 2025-05-26

1-(but-3-yn-2-yl)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-2-yl)-2-methylbenzene
• EN300-1832193
• 1626369-96-7

• Inchi： 1S/C11H12/c1-4-9(2)11-8-6-5-7-10(11)3/h1,5-9H,2-3H3
• InChI Key： DXICWTUUBDLIPZ-UHFFFAOYSA-N
• SMILES： C1(C=CC=CC=1C)C(C#C)C

Computed Properties

• Exact Mass: 144.093900383g/mol
• Monoisotopic Mass: 144.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Additional information on 1-(but-3-yn-2-yl)-2-methylbenzene

Research Brief on 1-(but-3-yn-2-yl)-2-methylbenzene (CAS: 1626369-96-7) in Chemical Biology and Pharmaceutical Applications

1-(but-3-yn-2-yl)-2-methylbenzene (CAS: 1626369-96-7) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its alkyne and aromatic functionalities, serves as a versatile building block for the synthesis of more complex molecules with potential therapeutic applications. Recent studies have explored its utility in drug discovery, particularly in the development of targeted therapies and chemical probes for biological systems.

The compound's unique structure allows for efficient modification via click chemistry, making it a valuable tool in bioconjugation and labeling applications. Researchers have leveraged its alkyne group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the rapid assembly of diverse molecular architectures. This property has been exploited in the design of drug candidates and imaging agents, where precise control over molecular interactions is critical.

In a recent study published in the Journal of Medicinal Chemistry, 1-(but-3-yn-2-yl)-2-methylbenzene was used as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that derivatives of this compound exhibited promising activity against challenging PPI targets, with improved pharmacokinetic properties compared to earlier generations of inhibitors. The study highlighted the compound's potential in addressing previously undruggable targets.

Another significant application of 1-(but-3-yn-2-yl)-2-methylbenzene has been in the development of positron emission tomography (PET) tracers. Its structural features allow for efficient radiolabeling with fluorine-18, a commonly used radioisotope in medical imaging. Recent preclinical studies have shown that radiolabeled derivatives of this compound can effectively target specific biomarkers in neurological disorders, offering new possibilities for diagnostic imaging.

From a safety and toxicity perspective, preliminary studies indicate that 1-(but-3-yn-2-yl)-2-methylbenzene exhibits favorable pharmacological profiles. In vitro toxicity screening has shown minimal cytotoxicity at therapeutic concentrations, while metabolic stability studies suggest reasonable resistance to hepatic degradation. These characteristics make it an attractive scaffold for further medicinal chemistry optimization.

The compound has also found applications in materials science, particularly in the development of functional polymers. Researchers have incorporated 1-(but-3-yn-2-yl)-2-methylbenzene into polymer backbones to create materials with tunable properties for drug delivery systems. The resulting polymers demonstrate controlled release characteristics and enhanced biocompatibility, as reported in recent Advanced Materials publications.

Looking forward, the versatility of 1-(but-3-yn-2-yl)-2-methylbenzene positions it as a promising candidate for multidisciplinary research. Ongoing studies are exploring its potential in targeted cancer therapies, where its ability to serve as a warhead in proteolysis-targeting chimeras (PROTACs) is being investigated. Additionally, its application in chemical biology tools for studying cellular processes continues to expand, with recent work focusing on activity-based protein profiling.

In conclusion, 1-(but-3-yn-2-yl)-2-methylbenzene (CAS: 1626369-96-7) represents a valuable chemical tool with diverse applications in pharmaceutical research and development. Its unique structural features enable multiple synthetic transformations, while its biological properties show promise for therapeutic applications. As research progresses, this compound is likely to play an increasingly important role in addressing current challenges in drug discovery and chemical biology.